![molecular formula C7H10N2S B031638 4-(Methylthio)benzene-1,2-diamine CAS No. 67469-02-7](/img/structure/B31638.png)
4-(Methylthio)benzene-1,2-diamine
Overview
Description
“4-(Methylthio)benzene-1,2-diamine” is a chemical compound with the molecular formula C7H10N2S . It is also known by other names such as “4-methylsulfanylbenzene-1,2-diamine” and "1,2-Benzenediamine, 4-(methylthio)-" . The compound has a molecular weight of 154.24 g/mol .
Molecular Structure Analysis
The molecular structure of “4-(Methylthio)benzene-1,2-diamine” consists of a benzene ring with two amine (-NH2) groups and one methylthio (-SCH3) group attached . The InChI string representation of the molecule isInChI=1S/C7H10N2S/c1-10-5-2-3-6(8)7(9)4-5/h2-4H,8-9H2,1H3
. Physical And Chemical Properties Analysis
The compound has several computed properties, including a XLogP3 value of 1.2, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 3, and a rotatable bond count of 1 . The exact mass and monoisotopic mass are both 154.05646950 g/mol . The topological polar surface area is 77.3 Ų .Scientific Research Applications
Synthesis of Organocatalysts
4-(Methylthio)benzene-1,2-diamine: is used in the synthesis of bifunctional, noncovalent organocatalysts. These catalysts are based on chiral scaffolds and contain a 1,2-benzenediamine H-bond donor. They are crucial in asymmetric organocatalysis, enabling the simultaneous activation and coordination of both nucleophilic and electrophilic reactants .
Development of Inhibitors
This compound has been referenced in the development of NF-κB Activation Inhibitors. Such inhibitors control the biological activity of NF-κB, a protein complex that plays a key role in regulating the immune response to infection . This application is significant in inflammation and immunology research.
properties
IUPAC Name |
4-methylsulfanylbenzene-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2S/c1-10-5-2-3-6(8)7(9)4-5/h2-4H,8-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRWXTRRBUDFFIM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC(=C(C=C1)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Methylthio)benzene-1,2-diamine |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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